2-(5-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)-N-methyl-N-phenylacetamide

• IUPAC Name: 2-[5-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]-N-methyl-N-phenylacetamide
• InChI: InChI=1S/C22H17ClN4O3/c1-26(18-5-3-2-4-6-18)20(29)14-27-13-16(9-12-19(27)28)22-24-21(25-30-22)15-7-10-17(23)11-8-15/h2-13H,14H2,1H3
• InChI Key: IYSUIFLPVKWWDI-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C(=O)CN2C=C(C=CC2=O)C3=NC(=NO3)C4=CC=C(C=C4)Cl
• Molecular Formula: C22H17ClN4O3
• Molecular Weight: 420.8 g/mol

Description

2-(5-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)-N-methyl-N-phenylacetamide is a useful research compound. Its molecular formula is C22H17ClN4O3 and its molecular weight is 420.85. The purity is usually 95%.
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Scientific Research Applications

Oxidation Reactivity and Synthetic Pathways

Research on compounds related to 2-(5-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)-N-methyl-N-phenylacetamide has explored synthetic routes and oxidation reactivity. For example, the oxidation reactivity of 2-(pyridin-2-yl)-N,N-diphenylacetamides has been studied, providing insights into the chemical behavior of similar compounds under various conditions. These findings contribute to the understanding of synthetic pathways and reactivity patterns, potentially aiding in the development of novel compounds with desirable properties (Pailloux et al., 2007).

Anticancer Potential

Research has identified compounds with the 1,2,4-oxadiazole core as potential anticancer agents. A specific study highlighted the discovery of a novel apoptosis inducer among 3-aryl-5-aryl-1,2,4-oxadiazoles, showing activity against breast and colorectal cancer cell lines. This demonstrates the potential of compounds within this chemical class to serve as a basis for developing new anticancer therapies (Zhang et al., 2005).

Antibacterial Activity

The synthesis of N-substituted acetamide derivatives of azinane-bearing 1,3,4-oxadiazole nucleus has been reported, with some compounds exhibiting moderate antibacterial activity against various strains. This suggests that modifications of the 1,3,4-oxadiazole core, as seen in the compound of interest, could lead to effective antibacterial agents (Iqbal et al., 2017).